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Cat. No.: B018997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BODIPY™ FL-X is a bright, green-fluorescent dye valuable for labeling various biomolecules,

including proteins, lipids, and nucleic acids.[1][2][3] Its high fluorescence quantum yield, narrow

emission bandwidth, and relative insensitivity to environmental polarity and pH make it an

excellent alternative to traditional fluorophores like fluorescein (FITC).[2][3][4][5][6][7] Proper

preparation of stock solutions is critical for obtaining reliable and reproducible results in

downstream applications such as fluorescence microscopy, flow cytometry, and fluorescence

polarization assays.[2] This document provides a detailed protocol for preparing and storing

concentrated stock solutions of BODIPY™ FL-X succinimidyl ester (SE) in dimethyl sulfoxide

(DMSO).

Quantitative Data Summary
A summary of the key properties of BODIPY™ FL-X, SE is presented in the table below for

easy reference.
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Property Value Reference

Molecular Weight 502.32 g/mol [2][6]

Excitation Maximum (λex) ~504 nm [2][4][5][6]

Emission Maximum (λem) ~510 nm [2][4][5][6]

Recommended Solvent Anhydrous DMSO [2][6][8]

Typical Stock Concentration 5-10 mM [8][9]

Storage Conditions
-20°C or -80°C, protect from

light
[6][8][10][11][12]

Experimental Protocol: Preparing a 10 mM
BODIPY™ FL-X, SE Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of BODIPY™ FL-X,

succinimidyl ester.

Materials:

BODIPY™ FL-X, SE (e.g., 5 mg vial)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Optional: Ultrasonic bath

Procedure:

Aliquoting the Reagent: Before opening, briefly centrifuge the vial of BODIPY™ FL-X, SE to

ensure all the lyophilized powder is at the bottom. This prevents loss of the reagent.
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Solvent Addition: To prepare a 10 mM stock solution from 1 mg of BODIPY™ FL-X, SE (MW:

502.32), add 199.1 µL of anhydrous DMSO. For a 5 mg vial, add 995.4 µL of anhydrous

DMSO. It is crucial to use anhydrous DMSO as the succinimidyl ester group is moisture-

sensitive.[6]

Dissolution: Cap the vial tightly and vortex thoroughly for at least one minute to ensure the

dye is completely dissolved. If necessary, brief sonication in an ultrasonic bath can aid in

dissolution.[6] Visually inspect the solution to ensure no particulates are present.

Aliquoting for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

fluorescent probe, it is recommended to aliquot the stock solution into smaller, single-use

volumes in low-adhesion microcentrifuge tubes.[8]

Storage: Store the aliquots at -20°C or -80°C, protected from light.[6][8][10][11][12] When

stored properly, the stock solution in DMSO is stable for at least six months at -80°C.[6][11]

Workflow Diagram
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Workflow for Preparing BODIPY™ FL-X Stock Solution

Preparation

Dissolution

Storage

Start: Obtain BODIPY™ FL-X, SE vial

Centrifuge vial to collect powder

Add anhydrous DMSO to desired concentration (e.g., 10 mM)

Vortex thoroughly to dissolve

Optional: Sonicate if needed

Visually confirm complete dissolution

Not Dissolved

Aliquot into single-use tubes

Dissolved

Store at -20°C or -80°C, protected from light

End: Ready for use in experiments

Click to download full resolution via product page

Caption: Workflow for preparing BODIPY™ FL-X stock solution.
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Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling DMSO and fluorescent dyes.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Handle with care.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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